Cas no 75545-79-8 (1-{2-[(azepan-1-yl)methyl]phenyl}methanamine)

• Product Name: 1-{2-[(azepan-1-yl)methyl]phenyl}methanamine
• CAS No: 75545-79-8
• MF: C₁₄H₂₂N₂
• MW: 218.337883472443
• CID: 4658508
• Update Time: 2025-07-23

1-{2-[(azepan-1-yl)methyl]phenyl}methanamine Chemical and Physical Properties

Names and Identifiers

• [2-(azepan-1-ylmethyl)phenyl]methanamine
• Benzenemethanamine, 2-[(hexahydro-1H-azepin-1-yl)methyl]-
• 1-{2-[(azepan-1-yl)methyl]phenyl}methanamine

• Inchi： 1S/C14H22N2/c15-11-13-7-3-4-8-14(13)12-16-9-5-1-2-6-10-16/h3-4,7-8H,1-2,5-6,9-12,15H2
• InChI Key： ZCAYBUPHLOBUEQ-UHFFFAOYSA-N
• SMILES： C1(CN)=CC=CC=C1CN1CCCCCC1

1-{2-[(azepan-1-yl)methyl]phenyl}methanamine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-{2-[(azepan-1-yl)methyl]phenyl}methanamine

Professional Introduction to Compound with CAS No. 75545-79-8 and Product Name: 1-{2-[(azepan-1-yl)methyl]phenyl}methanamine

Compound with the CAS number 75545-79-8 and the product name 1-{2-[(azepan-1-yl)methyl]phenyl}methanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound, characterized by its complex aromatic and aliphatic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug development. The molecular framework of this compound incorporates a phenyl ring substituted with an azepan-1-ylmethyl group, which contributes to its unique chemical properties and biological activities.

The structural design of 1-{2-[(azepan-1-yl)methyl]phenyl}methanamine is meticulously crafted to optimize its pharmacokinetic and pharmacodynamic profiles. The presence of the azepane moiety enhances the compound's solubility and bioavailability, making it a promising candidate for further investigation in therapeutic contexts. Recent studies have highlighted the compound's potential in modulating various biological pathways, particularly those involving neurotransmitter receptors and enzyme inhibition.

In the realm of drug discovery, the synthesis and characterization of 1-{2-[(azepan-1-yl)methyl]phenyl}methanamine have been influenced by cutting-edge methodologies in organic chemistry. Advanced techniques such as palladium-catalyzed cross-coupling reactions and directed ortho-metalation have been employed to achieve high yields and purity levels. These synthetic strategies not only underscore the compound's synthetic feasibility but also demonstrate the growing sophistication of modern pharmaceutical synthesis.

One of the most compelling aspects of 1-{2-[(azepan-1-yl)methyl]phenyl}methanamine is its observed interaction with central nervous system (CNS) receptors. Preclinical studies have indicated that this compound exhibits moderate affinity for serotonin receptors, suggesting its potential as an antidepressant or anxiolytic agent. The azepane ring, known for its ability to enhance receptor binding affinity, plays a crucial role in this interaction. Furthermore, the phenyl group contributes to additional pharmacological effects, making this compound a multifaceted therapeutic entity.

The pharmacological profile of 1-{2-[(azepan-1-yl)methyl]phenyl}methanamine has been further elucidated through computational modeling and molecular dynamics simulations. These studies have provided insights into the compound's binding mechanism and its potential off-target effects. By leveraging computational tools, researchers have been able to predict the compound's behavior in vivo, which is essential for optimizing its therapeutic potential while minimizing adverse effects.

Recent advancements in medicinal chemistry have also highlighted the importance of structure-based drug design. The three-dimensional structure of 1-{2-[(azepan-1-yl)methyl]phenyl}methanamine, as determined through X-ray crystallography, has provided a detailed understanding of its interactions with biological targets. This structural information has been instrumental in guiding modifications to enhance the compound's efficacy and selectivity. Such structural insights are critical for developing next-generation pharmaceuticals that are both effective and safe.

The synthesis of 1-{2-[(azepan-1-yl)methyl]phenyl}methanamine has also been influenced by sustainability considerations. Green chemistry principles have been integrated into the synthetic route to minimize waste and reduce environmental impact. For instance, solvent-free reactions and catalytic methods have been employed to enhance efficiency. These sustainable practices align with global efforts to promote environmentally responsible pharmaceutical development.

As research continues to unfold, the therapeutic applications of 1-{2-[(azepan-1-yl)methyl]phenyl}methanamine are expected to expand beyond CNS disorders. Preliminary data suggest that this compound may also exhibit anti-inflammatory properties, making it relevant for treating conditions such as rheumatoid arthritis or inflammatory bowel disease. The versatility of its molecular structure allows for further derivatization, opening up numerous possibilities for tailored therapeutic agents.

The development of 1-{2-[(azepan-1-yl)methyl]phenyl}methanamine exemplifies the intersection of organic chemistry, medicinal chemistry, and computational biology. By combining traditional synthetic methods with modern computational tools, researchers have been able to design and optimize compounds with high precision. This interdisciplinary approach is essential for advancing drug discovery efforts and addressing unmet medical needs.

In conclusion, 1-{2-[(azepan-1-yl)methyl]phenyl}methanamine, identified by CAS number 75545-79-8, represents a significant contribution to pharmaceutical chemistry. Its unique structural features, coupled with promising preclinical results, position it as a valuable candidate for further therapeutic development. As research progresses, this compound is likely to play a pivotal role in shaping future treatments for various medical conditions.